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Compound of Interest

Compound Name: 1,3-Diiodobenzene

Cat. No.: B1666199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 1,3-
diiodobenzene (CAS No. 626-00-6), a crucial reagent in various synthetic applications. The

information is compiled from multiple safety data sheets (SDS) to ensure a thorough

understanding of its properties and associated hazards. This document is intended to be a

primary resource for laboratory personnel, enabling them to handle this chemical safely and

effectively.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,3-diiodobenzene is presented in

the table below. This data is essential for understanding the conditions under which the

chemical can be safely stored and handled, as well as for predicting its behavior in various

experimental setups.
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Property Value Source(s)

Molecular Formula C₆H₄I₂ [1]

Molecular Weight 329.90 g/mol [1]

Appearance Pale yellow to brownish solid [1]

Melting Point 34-37 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Solubility
Insoluble in water. Soluble in

hot methanol.
[2]

Vapor Density 11.4 [3]

Toxicological and Hazard Information
While the toxicological properties of 1,3-diiodobenzene have not been fully investigated, the

available data indicates that it is a hazardous substance.[3][4][5] It is classified as a skin irritant

(Category 2), a serious eye irritant (Category 2), and may cause respiratory irritation (Specific

Target Organ Toxicity - Single Exposure, Category 3).[1][4][6]

Hazard
Classification

Category
GHS Hazard
Statement

Source(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][4][6]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[1][4][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)

H335: May cause

respiratory irritation
[1][4][6]

Note: No acute toxicity data (oral, dermal, inhalation), carcinogenicity, mutagenicity, or

reproductive toxicity data is available in the reviewed safety data sheets.[4][6]
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GHS Hazard Communication and Protective
Measures
The Globally Harmonized System (GHS) provides a standardized approach to hazard

communication. The following diagram illustrates the key GHS elements for 1,3-
diiodobenzene and the corresponding personal protective equipment (PPE) required for safe

handling.

GHS elements and recommended PPE for 1,3-diiodobenzene.

Experimental Protocols
A thorough review of the available Material Safety Data Sheets did not yield detailed

experimental protocols for the determination of the toxicological and physical hazard properties

of 1,3-diiodobenzene. The provided hazard classifications are based on standardized criteria,

but the underlying experimental data is not detailed in these documents. Researchers are

advised to consult specialized toxicological databases for more in-depth information.

Safe Handling and Emergency Response Workflow
Proper handling and emergency preparedness are critical when working with hazardous

chemicals. The following workflow diagram outlines the essential steps for the safe handling of

1,3-diiodobenzene and the appropriate response in case of an accidental exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1666199?utm_src=pdf-body
https://www.benchchem.com/product/b1666199?utm_src=pdf-body
https://www.benchchem.com/product/b1666199?utm_src=pdf-body
https://www.benchchem.com/product/b1666199?utm_src=pdf-body
https://www.benchchem.com/product/b1666199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Procedures

Emergency Response

Perform Risk Assessment

Use in a well-ventilated area (fume hood)

Wear appropriate PPE (gloves, goggles, lab coat)

Avoid contact with skin and eyes. Avoid dust formation.

Store in a tightly closed container in a cool, dry, and well-ventilated place. Protect from light. Spill Response

Accidental Release

Exposure Response

Accidental Contact

Contain spill, collect with inert material, and place in a suitable container for disposal. Provide First Aid Measures

Move to fresh air. Seek medical attention if symptoms persist.

If Inhaled

Wash with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

On Skin

Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

In Eyes

Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

If Swallowed

Click to download full resolution via product page

Workflow for safe handling and emergency response.
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First-Aid Measures
In the event of an exposure to 1,3-diiodobenzene, the following first-aid measures should be

taken immediately.[5][6]

Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[5]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[5]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[5]

Storage and Disposal
Storage: Store in a cool place. Keep the container tightly closed in a dry and well-ventilated

place.[5] The material is light-sensitive and should be protected from light.[3][4]

Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[6]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive risk assessment or the official Safety Data Sheet (SDS) provided by the

manufacturer. Always consult the original SDS before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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